Cas no 642459-37-8 (6-chloro-N-(2-methylpropyl)pyrazin-2-amine)

• Product Name: 6-chloro-N-(2-methylpropyl)pyrazin-2-amine
• CAS No: 642459-37-8
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD13562465
• CID: 4095379
• PubChem ID: 10442420
• Update Time: 2025-08-03

6-chloro-N-(2-methylpropyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-(2-methylpropyl)-
• 6-Chloro-N-isobutyl-2-pyrazinamine
• 6-CHLORO-N-ISOBUTYLPYRAZIN-2-AMINE
• 6-chloro-N-(2-methylpropyl)pyrazin-2-amine
• SCHEMBL6664103
• 642459-37-8
• EN300-140770
• SAB45937
• AKOS009106488
• G45058

• MDL： MFCD13562465
• Inchi： 1S/C8H12ClN3/c1-6(2)3-11-8-5-10-4-7(9)12-8/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： FECYIZSEVLCHGW-UHFFFAOYSA-N
• SMILES： C1(NCC(C)C)=NC(Cl)=CN=C1

Computed Properties

• Exact Mass: 185.0719751Da
• Monoisotopic Mass: 185.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 285.6±35.0 °C at 760 mmHg
• Flash Point: 126.6±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-chloro-N-(2-methylpropyl)pyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines